Cas no 401815-98-3 (2-Fluoropyridine-4-boronic acid)

• Product Name: 2-Fluoropyridine-4-boronic acid
• CAS No: 401815-98-3
• MF: C₅H₅BFNO₂
• MW: 140.908104658127
• MDL: MFCD04112534
• CID: 68013
• PubChem ID: 2783396
• Update Time: 2025-06-18

2-Fluoropyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoropyridin-4-ylboronic acid
• 2-Fluoropyridine-4-boronic acid
• 2-Fluoropyridine-4-boronic Acid (contains varying amounts of Anhydride)
• (2-Fluoropyridin-4-yl)boronic acid
• 2-fluoro-pyridine-4-boronic acid
• 2-Fluoro-4-pyridylboronic Acid
• 2-Fluoro-4-pyridylboronic Acid (contains varying amounts of Anhydride)
• Boronicacid, (2-fluoro-4-pyridinyl)- (9CI)
• 2-Fluoro-4-pyridinylboronic acid
• 2-Fluro-4-pyridineboronic acid

• MDL： MFCD04112534
• Inchi： 1S/C5H5BFNO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3,9-10H
• InChI Key： WXGBZJJAGLSBPR-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CN=1

Computed Properties

• Exact Mass: 141.04000
• Monoisotopic Mass: 141.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.34
• Melting Point: 200°C(lit.)
• Boiling Point: 349.3℃ at 760 mmHg
• Flash Point: 151.5℃
• Refractive Index: 1.507
• PSA: 53.35000
• LogP: -1.09950
• Solubility: Not determined

2-Fluoropyridine-4-boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Fluoropyridine-4-boronic acid

2-Fluoropyridine-4-boronic acid (CAS No. 401815-98-3): A Versatile Building Block in Modern Medicinal Chemistry

2-Fluoropyridine-4-boronic acid (CAS No. 401815-98-3) is a highly valuable compound in the field of medicinal chemistry and pharmaceutical research. This boronic acid derivative, characterized by its unique fluoropyridine core, has gained significant attention due to its versatile reactivity and potential applications in the synthesis of bioactive molecules and drug candidates.

The 2-fluoropyridine moiety is a key structural feature that imparts specific electronic and steric properties to the molecule. The presence of the fluorine atom at the 2-position enhances the electron-withdrawing effect, which can influence the reactivity and stability of the compound. Additionally, the boronic acid functional group at the 4-position provides a powerful handle for various cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules.

Recent studies have highlighted the importance of 2-fluoropyridine-4-boronic acid in the development of novel pharmaceuticals. For instance, a study published in Journal of Medicinal Chemistry (2021) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer and inflammatory diseases. The ability to fine-tune the properties of these inhibitors through strategic modifications of the fluoropyridine scaffold has opened new avenues for drug discovery.

In another notable application, researchers at a leading pharmaceutical company utilized 2-fluoropyridine-4-boronic acid to develop a series of small molecules with high affinity for G protein-coupled receptors (GPCRs). These receptors are crucial targets for many therapeutic agents, and the ability to design ligands with high selectivity and potency is essential for advancing drug development. The unique electronic properties of the fluoropyridine core allowed for the optimization of these ligands, leading to improved pharmacological profiles.

The synthetic accessibility of 2-fluoropyridine-4-boronic acid has also been a subject of extensive research. A recent paper in Tetrahedron Letters (2020) described an efficient and scalable synthetic route to this compound, starting from readily available starting materials. This method involves a sequence of well-established reactions, including halogenation, boronation, and fluorination steps, which can be readily adapted to industrial-scale production.

Beyond its direct use in drug synthesis, 2-fluoropyridine-4-boronic acid has found applications in other areas of chemical biology. For example, it has been used as a building block for the preparation of fluorescent probes and imaging agents. The fluorinated pyridine core provides enhanced photophysical properties, making it suitable for various bioimaging techniques. A study published in Bioconjugate Chemistry (2019) reported the synthesis of a series of fluorescent probes derived from this compound, which were used to visualize cellular processes with high sensitivity and resolution.

The environmental and safety profile of 2-fluoropyridine-4-boronic acid is another important consideration. While boronic acids are generally considered to be relatively safe and environmentally friendly compared to other organometallic reagents, proper handling and disposal procedures should always be followed to ensure safety and compliance with regulatory standards.

In conclusion, 2-fluoropyridine-4-boronic acid (CAS No. 401815-98-3) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an essential building block for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize its use in various chemical and biological contexts.